Cas no 944898-96-8 (5,6-Difluoro-1H-indazole)

• Product Name: 5,6-Difluoro-1H-indazole
• CAS No: 944898-96-8
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• MDL: MFCD09997804
• CID: 1000989
• PubChem ID: 51358554
• Update Time: 2025-11-07

5,6-Difluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoro-1H-indazole
• 1H-Indazole, 5,6-difluoro-
• JNGSIOXFVHBGMU-UHFFFAOYSA-N
• 6169AC
• FCH880085
• AB55803
• AX8218501
• ST24044083
• AM20120428
• 5,6-Difluoro-1H-indazole (ACI)
• DB-079915
• DS-17022
• I10227
• 5,6-difluoro-2h-indazole
• AKOS006305223
• AC-28260
• SCHEMBL1712774
• CS-W006402
• EN300-1592138
• 944898-96-8
• DTXSID20680020
• MFCD09997804
• SCHEMBL14738406

• MDL： MFCD09997804
• Inchi： 1S/C7H4F2N2/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,(H,10,11)
• InChI Key： JNGSIOXFVHBGMU-UHFFFAOYSA-N
• SMILES： FC1C(F)=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 154.03425446g/mol
• Monoisotopic Mass: 154.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 281.4±20.0℃ at 760 mmHg

5,6-Difluoro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5,6-Difluoro-1H-indazole

5,6-Difluoro-1H-indazole: A Comprehensive Overview

CAS No. 944898-96-8, commonly referred to as 5,6-Difluoro-1H-indazole, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring structure. The presence of two fluorine atoms at positions 5 and 6 in the indazole ring introduces unique electronic and structural properties, making it a valuable material for various applications.

The synthesis of 5,6-Difluoro-1H-indazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing.

In terms of applications, 5,6-Difluoro-1H-indazole has shown promise in several areas. One notable application is in the field of optoelectronics, where its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine substituents at positions 5 and 6 are known to influence the compound's absorption and emission spectra, which are critical parameters for these applications.

Recent studies have also explored the potential of 5,6-Difluoro-1H-indazole as a building block for advanced materials. For instance, researchers have investigated its use in constructing two-dimensional materials and hybrid organic-inorganic frameworks. These materials exhibit enhanced mechanical stability and electronic conductivity, making them suitable for next-generation electronic devices.

The structural integrity of CAS No. 944898-96-8 is further enhanced by its ability to form stable complexes with metal ions. This property has led to its exploration in catalysis and sensing applications. For example, metal complexes derived from 5,6-Difluoro-1H-indazole have been reported to exhibit high catalytic activity in organic transformations such as C-C bond formation and oxidation reactions.

In conclusion, CAS No. 944898-96-8, or 5,6-Difluoro-1H-indazole, stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and the continuous advancements in synthetic methods ensure that it remains a focal point for ongoing research and development efforts.